Cas no 55696-52-1 (D-Glucose,2-deoxy-2-(methylamino)-,compd. with 6-methyl-2,4(1H,3H)-pyrimidinedione (1:1))

• Product Name: D-Glucose,2-deoxy-2-(methylamino)-,compd. with 6-methyl-2,4(1H,3H)-pyrimidinedione (1:1)
• CAS No: 55696-52-1
• MF: C₁₂H₂₁N₃O₇
• MW: 319.3110435009
• CID: 374891
• PubChem ID: 124303
• Update Time: 2025-04-19

D-Glucose,2-deoxy-2-(methylamino)-,compd. with 6-methyl-2,4(1H,3H)-pyrimidinedione (1:1) Chemical and Physical Properties

Names and Identifiers

• D-Glucose,2-deoxy-2-(methylamino)-,compd. with 6-methyl-2,4(1H,3H)-pyrimidinedione (1:1)
• amigluracil
• DTXSID40971063
• 6-Methylpyrimidine-2,4-diol--2-deoxy-2-(methylamino)hexose (1/1)
• 55696-52-1
• EX-A6278

• Inchi： 1S/C7H15NO5.C5H6N2O2/c1-8-4(2-9)6(12)7(13)5(11)3-10;1-3-2-4(8)7-5(9)6-3/h2,4-8,10-13H,3H2,1H3;2H,1H3,(H2,6,7,8,9)/t4-,5+,6+,7+;/m0./s1
• InChI Key： ZXIQQMVTNKKTIW-LJTMIZJLSA-N
• SMILES： O[C@H]([C@H](C=O)NC)[C@@H]([C@@H](CO)O)O.O=C1NC(C=C(C)N1)=O

Computed Properties

• Exact Mass: 319.13803
• Monoisotopic Mass: 319.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 349
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 168Ų

Experimental Properties

• Boiling Point: 470.5°Cat760mmHg
• Flash Point: 238.3°C
• PSA: 168.22